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Compound of Interest

Compound Name: 2-(Trifluoromethyl)cyclopentanone

Cat. No.: B1588885 Get Quote

2-(Trifluoromethyl)cyclopentanone (CAS No. 95524-19-9) is a fluorinated organic compound

of increasing interest within synthetic chemistry and drug discovery.[1][2] The incorporation of a

trifluoromethyl group into the cyclopentanone scaffold can significantly alter the parent

molecule's steric and electronic properties, making it a valuable building block for creating

novel chemical entities with specific biological activities. However, the same properties that

make it synthetically useful also necessitate a thorough understanding of its potential hazards.

This guide provides a comprehensive overview of the known safety data for 2-
(Trifluoromethyl)cyclopentanone. Where specific experimental data for this exact molecule is

not available, this document synthesizes authoritative data from structurally similar compounds,

such as cyclopentanone and other substituted ketones, to establish a robust framework for risk

assessment and safe handling. This approach ensures that laboratory personnel can anticipate

potential hazards and implement appropriate controls, upholding the highest standards of

scientific integrity and laboratory safety.

Section 1: Hazard Identification and GHS
Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards of chemical products. For 2-
(Trifluoromethyl)cyclopentanone, the following classifications have been identified, indicating

it is a substance that requires careful handling.[1]
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Table 1: GHS Hazard Classification for 2-(Trifluoromethyl)cyclopentanone[1]

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapor

Acute Toxicity,

Oral
Category 4 ❗ Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 2 ❗ Warning
H315: Causes

skin irritation

Serious Eye

Damage/Irritation
Category 2A ❗ Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure);

Respiratory Tract

Irritation

Category 3 ❗ Warning

H335: May

cause respiratory

irritation

The causality behind these classifications is rooted in the molecule's chemical structure. The

cyclopentanone ring contributes to its organic solvent properties and flammability, while the

trifluoromethyl group and ketone moiety can influence its reactivity and biological interactions,

leading to irritation and toxicity.

Section 2: Toxicological Profile and Health Effects
A comprehensive toxicological profile for 2-(Trifluoromethyl)cyclopentanone is not

extensively documented in publicly available literature. However, based on its GHS

classification and data from related cyclopentanones, a clear picture of its potential health

effects can be established.[1][3][4][5]
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Acute Oral Toxicity (Harmful if Swallowed): The H302 classification indicates that ingestion of

this compound can cause harmful effects.[1] Symptoms may include nausea, dizziness, or

more severe systemic issues. The mechanism is likely related to its absorption and

subsequent metabolic effects, a common trait for small, functionalized organic molecules.

Skin and Eye Irritation: Direct contact is likely to cause significant irritation.[1][6][7] For the

skin, this may manifest as redness, itching, or inflammation.[6] In the eyes, it can lead to

pain, watering, and potential damage to the cornea, necessitating immediate and thorough

rinsing.[1][7]

Respiratory Irritation: Inhalation of vapors or aerosols may irritate the nose, throat, and

lungs, causing coughing, wheezing, or shortness of breath.[1][6] This is a common hazard

for volatile organic compounds, especially those with reactive functional groups.

General studies on cyclopentanones suggest they have a low order of acute toxicity but can

cause irritation.[3][4][5] Prolonged or repeated exposure to similar ketones has been linked to

potential liver and kidney effects, underscoring the importance of minimizing exposure.[4]

Section 3: Physical and Chemical Properties
Understanding the physical properties of a chemical is fundamental to its safe handling and

storage.

Table 2: Key Physical and Chemical Properties

Property Value Source

CAS Number 95524-19-9 [1][2]

Molecular Formula C₆H₇F₃O [1]

Molecular Weight 152.11 g/mol [1]

Appearance
Likely a liquid (based on

flammability classification)
Inferred

Storage Temperature Store in freezer, under -20°C [2]
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Section 4: Safe Handling and Exposure Control
Protocol
A self-validating safety protocol relies on multiple layers of control. The following procedures

are based on best practices for handling flammable and irritating organic liquids.[8][9][10]

Engineering Controls
The primary defense against exposure is to handle the chemical in a controlled environment.

Chemical Fume Hood: All handling of 2-(Trifluoromethyl)cyclopentanone, including

weighing, transferring, and use in reactions, must be performed inside a certified chemical

fume hood to prevent inhalation of vapors.[8]

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

Safety Shower & Eyewash Station: An operational and easily accessible safety shower and

eyewash station are mandatory in the work area.[11]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is required to prevent skin and eye contact.[6][8]

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA (29 CFR

1910.133) or European Standard (EN166) regulations.[8] A face shield should be worn in

situations with a higher risk of splashing.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber or nitrile

rubber).[8] Gloves must be inspected for integrity before each use and removed using the

proper technique to avoid skin contamination. Dispose of contaminated gloves immediately.

Skin and Body Protection: Wear a flame-retardant laboratory coat. Ensure clothing fully

covers the body. For larger quantities or tasks with a high splash risk, consider a chemical-

resistant apron.
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Respiratory Protection: If there is a risk of exposure outside of a fume hood (e.g., during a

large spill), a NIOSH/MSHA or European Standard EN 149 approved respirator with an

organic vapor cartridge is necessary.[8]

Section 5: Experimental Workflow for Safe Use
The following diagram outlines the mandatory workflow for any experiment involving 2-
(Trifluoromethyl)cyclopentanone, ensuring safety at every stage.
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Preparation Phase

Handling & Reaction Phase

Post-Experiment Phase

1. Risk Assessment
- Review SDS & literature.

- Identify all hazards.

2. Engineering Controls Check
- Verify fume hood certification.

- Test eyewash/shower.

3. PPE Donning
- Inspect and wear all

required PPE.

4. Chemical Handling
- Work within fume hood.
- Use non-sparking tools.

5. Reaction Monitoring
- Keep container closed.
- Monitor for excursions.

6. Waste Disposal
- Segregate into flammable

waste container.

7. Decontamination
- Clean work area.

- Wash hands thoroughly.

8. PPE Doffing
- Remove PPE correctly to
avoid cross-contamination.

Click to download full resolution via product page

Caption: Mandatory workflow for safe handling of 2-(Trifluoromethyl)cyclopentanone.
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Section 6: Storage, Stability, and Emergency
Procedures
Storage and Stability

Storage Conditions: Store in a tightly sealed container in a freezer at temperatures below

-20°C.[2] The storage area should be a designated flammable liquids cabinet or

refrigerator/freezer approved for flammable material storage.

Chemical Stability: The product is expected to be stable under recommended storage

conditions.[10]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases,

as these may cause violent reactions.[7] Keep away from all sources of ignition, including

heat, sparks, and open flames.[7][12]

Emergency Procedures
Immediate and appropriate action is critical in an emergency.

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6]

[10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with large amounts of water for at least 15 minutes.[7] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious,

have them drink one or two glasses of water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.
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Fire-Fighting Measures:

Extinguishing Media: Use "alcohol" foam, dry chemical powder, or carbon dioxide (CO₂).

[13] A solid stream of water may be ineffective.

Specific Hazards: This is a flammable liquid. Vapors are heavier than air and may travel to

a source of ignition and flash back.[9] Containers may rupture violently if heated.

Hazardous combustion products may include carbon monoxide, carbon dioxide, and

hydrogen fluoride.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures:

Personal Precautions: Evacuate the area. Eliminate all ignition sources.[13][14] Ensure

adequate ventilation. Wear the appropriate level of PPE as described in Section 4.

Containment and Cleanup: For small spills, absorb with a non-combustible, inert material

such as sand, earth, or vermiculite.[9][13] Collect the material using non-sparking tools

and place it in a suitable, labeled container for hazardous waste disposal.[11][12] Do not

allow the spill to enter drains or waterways.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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